molecular formula C15H13N3O B8313942 7-Amino-2-(4-methyl-pyridin-3-yl)-2H-isoquinolin-1-one

7-Amino-2-(4-methyl-pyridin-3-yl)-2H-isoquinolin-1-one

Cat. No.: B8313942
M. Wt: 251.28 g/mol
InChI Key: QAENATRSKOPLCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Amino-2-(4-methyl-pyridin-3-yl)-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C15H13N3O and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13N3O

Molecular Weight

251.28 g/mol

IUPAC Name

7-amino-2-(4-methylpyridin-3-yl)isoquinolin-1-one

InChI

InChI=1S/C15H13N3O/c1-10-4-6-17-9-14(10)18-7-5-11-2-3-12(16)8-13(11)15(18)19/h2-9H,16H2,1H3

InChI Key

QAENATRSKOPLCT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)N2C=CC3=C(C2=O)C=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10% Pd—C (20 mg) was added to a solution of 2-(4-methyl-pyridin-3-yl)-7-nitro-2H-isoquinolin-1-one (I-24b: 140 mg, 0.4982 mmol) in methanol (8 mL) under nitrogen atmosphere. The resulting mixture was hydrogenated in a Parr hydrogenator at room temperature for 3.30 hours. The reaction was monitored by TLC (5% methanol in CHCl3). The reaction mixture was filtered; the filtrate was concentrated and dried to afford 100 mg of the product (79.9% yield).
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
140 mg
Type
reactant
Reaction Step Two
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
20 mg
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
79.9%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.